N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-chloro-6-fluorobenzamide

• IUPAC Name: N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-chloro-6-fluorobenzamide
• InChI: InChI=1S/C22H18ClFN2O3S/c23-18-9-4-10-19(24)21(18)22(27)25-16-11-12-20-15(14-16)6-5-13-26(20)30(28,29)17-7-2-1-3-8-17/h1-4,7-12,14H,5-6,13H2,(H,25,27)
• InChI Key: POBSETAFEZNRKU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NC(=O)C3=C(C=CC=C3Cl)F)N(C1)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H18ClFN2O3S
• Molecular Weight: 444.9 g/mol

Description

“N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-chloro-6-fluorobenzamide” is a derivative of benzenesulfonyl and tetrahydroquinoline. It has been found to have antibacterial activity. This compound is a result of combining two privileged structures, benzenesulfonyl (BS) and tetrahydroquinoline (THQ), which are known to be active.

Safety and Hazards

The safety data sheet for benzenesulfonyl chloride, a related compound, indicates that it is harmful if swallowed and causes severe skin burns and eye damage. It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling it.

Mechanism of Action

Target of Action

The primary targets of N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-chloro-6-fluorobenzamide are bacteria, including both gram-positive and gram-negative pathogens . The compound has been shown to have bactericidal activity against Staphylococcus aureus ATCC 29213 and methicillin-resistant S. aureus (MRSA) ATCC 43300 .

Mode of Action

The compound interacts with its bacterial targets by generating reactive oxygen species (ROS) and reactive nitrogen species . This leads to an increase in ROS in the treated strains compared to the control, which is detectable using fluorescent microscopy and spectrophotometric techniques .

Biochemical Pathways

The generation of ros suggests that it may disrupt cellular redox homeostasis, leading to oxidative stress and damage to cellular components such as proteins, lipids, and dna .

Pharmacokinetics

The compound and its analogues have been found to be very stable and slightly more soluble than similar compounds in most organic solvents compatible with microbiological assays . This suggests that it may have favorable absorption, distribution, metabolism, and excretion (ADME) properties, which could impact its bioavailability.

Result of Action

The result of the compound’s action is the death of the bacterial cells. This is evidenced by its bactericidal activity against S. aureus and MRSA . Transmission electron microscopy has revealed a disturbed membrane architecture in the treated bacteria, suggesting that the compound may cause structural damage to the bacterial cell membrane .

Action Environment

The action of N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-chloro-6-fluorobenzamide can be influenced by environmental factors. For example, the presence of organic solvents can affect the solubility of the compound and therefore its efficacy . Additionally, the stability of the compound suggests that it may be resistant to degradation in various environmental conditions .